3-[2-[2-(2-Aminoethyl)piperidin-1-yl]-2-oxoethyl]-2,3-dihydroisoindol-1-one;hydrochloride

• IUPAC Name: 3-[2-[2-(2-aminoethyl)piperidin-1-yl]-2-oxoethyl]-2,3-dihydroisoindol-1-one;hydrochloride
• InChI: InChI=1S/C17H23N3O2.ClH/c18-9-8-12-5-3-4-10-20(12)16(21)11-15-13-6-1-2-7-14(13)17(22)19-15;/h1-2,6-7,12,15H,3-5,8-11,18H2,(H,19,22);1H
• InChI Key: JUYNGTFAOGIBJU-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)CCN)C(=O)CC2C3=CC=CC=C3C(=O)N2.Cl
• Molecular Formula: C17H24ClN3O2
• Molecular Weight: 337.8 g/mol
• CAS No.: 2418734-42-4

Description

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The synthesis of piperidine-containing compounds has long been widespread. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. The method proposed by the authors combines three reactions in one step: the removal of the metalation group, dehydroxylation, and pyridine reduction.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction.

Chemical Reactions Analysis

The Boulton–Katritzky rearrangement of 3,5-disubstituted 1,2,4-oxadiazoles was observed at room temperature in H2O, DMF + H2O, and in the presence of HCl. Hydrolysis of 3,5-disubstituted 1,2,4-oxadiazoles under the first two conditions gave 2-amino-1,5-diazaspiro[4.5]dec-1-en-5-ium benzoates, while the action of HCl on 3,5-disubstituted 1,2,4-oxadiazoles produced their hydrochlorides along with 2-amino-1,5-diazaspiro[4.5]dec-1-en-5-ium chloride hydrate.

Physical and Chemical Properties Analysis

The physical and chemical properties of similar compounds indicate that they have a melting point of 67-70 °C and a boiling point of 186 °C (lit.). The density is 0.899 g/mL at 25 °C (lit.).

Scientific Research Applications

Synthesis and Molecular Structure Analysis

Compounds with structures similar to the one mentioned have been synthesized and analyzed for their molecular structures and potential interactions with biological targets. For example, research by Sen' et al. (2014) on redox derivatives of piperidine elucidates the conformational and electronic properties that could influence biological activity and chemical reactivity (Sen', Golubev, & Shilov, 2014). These insights are crucial for designing molecules with specific biological functions or chemical reactivities.

Pharmaceutical Applications

The structural motifs found in the compound are similar to those in molecules with known affinity to muscarinic M2 receptors, as demonstrated by Holzgrabe and Heller (2003) (Holzgrabe & Heller, 2003). This suggests potential applications in developing therapeutic agents targeting neurological disorders or diseases where muscarinic receptors play a key role.

Chemical Synthesis and Material Science

In the field of chemical synthesis, the compound's related structures have been utilized in the development of novel synthetic routes and materials. For instance, Bararjanian et al. (2010) explored the synthesis of piperidinium salts of pyrimidinones, highlighting the compound's relevance in creating materials with specific optical properties or chemical functionalities (Bararjanian, Balalaie, Rominger, & Barouti, 2010).

Sensor Development

Compounds with similar structures have been applied in the development of fluorescent sensors for metal ions, as discussed by Wang et al. (2014), who developed hydrazide-based sensors for Cu2+ and Hg2+ detection (Wang, Zhao, Guo, Pei, & Zhang, 2014). This indicates potential research applications in environmental monitoring, biological studies, and chemical analysis.

Mechanism of Action

Piperidine derivatives have been found to have various pharmacological applications. For example, a series of 2-amino-4-(1-piperidine) pyridine derivatives were designed as the clinically Crizotinib-resistant anaplastic lymphoma kinase (ALK) and c-ros oncogene 1 kinase (ROS1) dual inhibitor.

Future Directions

Piperidines and their derivatives continue to be an area of active research due to their importance in drug design. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. Future research will likely continue to explore the synthesis, properties, and potential applications of these compounds.